Cas no 51848-09-0 ((2E)-3-(1,3-benzodioxol-5-yl)-1-(5-hydroxy-2,2-dimethyl-2H-chromen-6-yl)prop-2-en-1-one)

(2E)-3-(1,3-benzodioxol-5-yl)-1-(5-hydroxy-2,2-dimethyl-2H-chromen-6-yl)prop-2-en-1-one structure
51848-09-0 structure
Product Name:(2E)-3-(1,3-benzodioxol-5-yl)-1-(5-hydroxy-2,2-dimethyl-2H-chromen-6-yl)prop-2-en-1-one
CAS No:51848-09-0
MF:C21H18O5
MW:350.364626407623
CID:1574914
PubChem ID:6442711
Update Time:2025-04-21

(2E)-3-(1,3-benzodioxol-5-yl)-1-(5-hydroxy-2,2-dimethyl-2H-chromen-6-yl)prop-2-en-1-one Chemical and Physical Properties

Names and Identifiers

    • (2E)-3-(1,3-benzodioxol-5-yl)-1-(5-hydroxy-2,2-dimethyl-2H-chromen-6-yl)prop-2-en-1-one
    • (E)-3-(1,3-benzodioxol-5-yl)-1-(5-hydroxy-2,2-dimethylchromen-6-yl)prop-2-en-1-one
    • LMPK12120108
    • CHEMBL3581071
    • 2-Propen-1-one, 3-(1,3-benzodioxol-5-yl)-1-(5-hydroxy-2,2-dimethyl-2H-1-benzopyran-6-yl)-, (2E)-
    • Glabrachromene-II
    • 51848-09-0
    • Glabrachromene II
    • Inchi: 1S/C21H18O5/c1-21(2)10-9-15-17(26-21)8-5-14(20(15)23)16(22)6-3-13-4-7-18-19(11-13)25-12-24-18/h3-11,23H,12H2,1-2H3/b6-3+
    • InChI Key: WKEIAFLNVZWDKU-ZZXKWVIFSA-N
    • SMILES: O1C2C=CC(C(/C=C/C3C=CC4=C(C=3)OCO4)=O)=C(C=2C=CC1(C)C)O

Computed Properties

  • Exact Mass: 350.11544
  • Monoisotopic Mass: 350.11542367g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 26
  • Rotatable Bond Count: 3
  • Complexity: 595
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 1
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.6
  • Topological Polar Surface Area: 65Ų

Experimental Properties

  • PSA: 64.99
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